ethyl 2-amino-6,7,11-trimethyl-5,12-dioxospiro[6-hydro-4H-pyrano[3,2-c]pyridin e-4,3'-indoline]-3-carboxylate

• IUPAC Name: ethyl 2'-amino-1,6',7'-trimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C21H21N3O5/c1-5-28-19(26)16-17(22)29-14-10-11(2)23(3)18(25)15(14)21(16)12-8-6-7-9-13(12)24(4)20(21)27/h6-10H,5,22H2,1-4H3
• InChI Key: OYASRHRCZROCJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C13C4=CC=CC=C4N(C3=O)C)C(=O)N(C(=C2)C)C)N
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

Ethyl 2-amino-6,7,11-trimethyl-5,12-dioxospiro[6-hydro-4H-pyrano[3,2-c]pyridin e-4,3'-indoline]-3-carboxylate is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

This compound belongs to a class of chemicals that serve as key intermediates in the synthesis of complex heterocyclic structures. For example, Mekheimer et al. (1997) explored the synthesis of functionalized 4H-Pyrano(3,2-c)pyridines, demonstrating the versatility of pyridone derivatives in synthesizing various heterocyclic compounds, including the ethyl 2-amino derivative through reactions with benzylidenemalononitriles and α-cyanoacrylic esters (Mekheimer, Mohamed, & Sadek, 1997). Similarly, Harb et al. (1989) investigated the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into a range of heterocyclic derivatives, showcasing the chemical's reactivity and potential for creating diverse molecular structures (Harb, Hesien, Metwally, & Elnagdi, 1989).

Applications in Heterocyclic Compound Synthesis

The ability to generate a variety of heterocyclic compounds from this chemical underscores its importance in medicinal chemistry and material science. Wang et al. (2012) detailed the synthesis of trifluoromethylated pyrano[4,3-b]pyrans, highlighting the role of similar structures in developing fluorinated heterocyclic compounds with potential applications ranging from pharmaceuticals to materials science (Wang, Li, Zhang, Song, Zhang, Cao, Deng, & Shao, 2012). Another study by Coppo and Fawzi (1997) on substituted ethyl 2‐acyl‐3‐amino‐6‐methylthieno[2,3‐b]pyridine‐4‐carboxylates further exemplifies the compound's utility in synthesizing novel heterocycles, which could be useful in developing new therapeutic agents or functional materials (Coppo & Fawzi, 1997).